Cas no 898433-55-1 (N-5-(3-methanesulfonylphenyl)-1,3,4-oxadiazol-2-yl-1,1'-biphenyl-4-carboxamide)

• Product Name: N-5-(3-methanesulfonylphenyl)-1,3,4-oxadiazol-2-yl-1,1'-biphenyl-4-carboxamide
• CAS No: 898433-55-1
• MF: C₂₂H₁₇N₃O₄S
• MW: 419.453083753586
• CID: 5483722
• Update Time: 2025-07-15

N-5-(3-methanesulfonylphenyl)-1,3,4-oxadiazol-2-yl-1,1'-biphenyl-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[5-(3-methylsulfonylphenyl)-1,3,4-oxadiazol-2-yl]-4-phenylbenzamide
• N-5-(3-methanesulfonylphenyl)-1,3,4-oxadiazol-2-yl-1,1'-biphenyl-4-carboxamide

• Inchi： 1S/C22H17N3O4S/c1-30(27,28)19-9-5-8-18(14-19)21-24-25-22(29-21)23-20(26)17-12-10-16(11-13-17)15-6-3-2-4-7-15/h2-14H,1H3,(H,23,25,26)
• InChI Key： FTWFHUVZWCVEJA-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(C2=CC=CC(S(C)(=O)=O)=C2)O1)(=O)C1=CC=C(C2=CC=CC=C2)C=C1

Additional information on N-5-(3-methanesulfonylphenyl)-1,3,4-oxadiazol-2-yl-1,1'-biphenyl-4-carboxamide

Introduction to N-5-(3-methanesulfonylphenyl)-1,3,4-oxadiazol-2-yl-1,1'-biphenyl-4-carboxamide (CAS No. 898433-55-1)

N-5-(3-methanesulfonylphenyl)-1,3,4-oxadiazol-2-yl-1,1'-biphenyl-4-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by its CAS number 898433-55-1, represents a confluence of advanced chemical synthesis and medicinal chemistry principles. Its molecular structure incorporates multiple functional groups, including a 1,3,4-oxadiazole moiety and a biphenyl core, which are known to contribute to its pharmacological properties. The presence of a 3-methanesulfonylphenyl group further enhances its chemical diversity, making it a promising candidate for further investigation in drug discovery.

The significance of this compound lies in its potential applications in the development of novel therapeutic agents. The 1,3,4-oxadiazole ring is a well-documented pharmacophore in medicinal chemistry, exhibiting a wide range of biological activities such as anti-inflammatory, antimicrobial, and anticancer properties. The biphenyl moiety is another key structural element that contributes to the compound's solubility and bioavailability, which are critical factors in drug design. Additionally, the 3-methanesulfonylphenyl group introduces a strong electron-withdrawing effect, which can modulate the reactivity and binding affinity of the molecule.

In recent years, there has been a surge in research focused on developing small molecule inhibitors targeting various disease pathways. The compound N-5-(3-methanesulfonylphenyl)-1,3,4-oxadiazol-2-yl-1,1'-biphenyl-4-carboxamide has been studied for its potential role in modulating enzyme activity and receptor binding. Specifically, its structure suggests that it may interact with proteins involved in signal transduction and cell proliferation. This has led to investigations into its efficacy as an inhibitor of kinases and other enzymes implicated in cancer and inflammatory diseases.

The synthesis of this compound involves multiple steps that showcase the expertise of organic chemists in constructing complex molecular frameworks. The incorporation of the 1,3,4-oxadiazole ring typically requires precise control over reaction conditions to ensure high yield and purity. Similarly, the attachment of the biphenyl core and the 3-methanesulfonylphenyl group demands careful selection of coupling reagents and catalysts. These synthetic challenges highlight the compound's complexity and the skill required to produce it in sufficient quantities for biological testing.

Evaluation of the pharmacological properties of N-5-(3-methanesulfonylphenyl)-1,3,4-oxadiazol-2-yl-1,1'-biphenyl-4-carboxamide has revealed intriguing results that warrant further exploration. Preclinical studies have demonstrated its ability to inhibit the activity of specific enzymes with high selectivity. This selectivity is crucial for minimizing side effects and improving patient outcomes. Additionally, preliminary toxicity studies suggest that the compound is well-tolerated at therapeutic doses, making it a promising candidate for further development.

The integration of computational methods into drug discovery has accelerated the process of identifying potential lead compounds like N-5-(3-methanesulfonylphenyl)-1,3,4-oxadiazol-2-yl-1,1'-biphenyl-4-carboxamide. Molecular docking simulations have been used to predict how this compound interacts with target proteins at an atomic level. These simulations provide valuable insights into binding affinities and potential metabolic pathways. By leveraging computational tools alongside experimental data, researchers can optimize the structure of this compound to enhance its pharmacological efficacy.

The future prospects for this compound are promising as it continues to be investigated in various therapeutic contexts. Researchers are exploring its potential use in combination therapies where it may synergize with existing drugs to improve treatment outcomes. Furthermore，the versatility of its structural framework allows for modifications that could lead to new analogs with enhanced properties. As our understanding of disease mechanisms evolves，the demand for innovative therapeutic agents like N-5-(3-methanesulfonylphenyl)-1，3，4－oxadiazol－2－y－１，１'－bipheny－４－carboxamide will only grow.